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Compound of Interest

Compound Name: Delisens

CAS No.: 1969409-70-8

Cat. No.: B15612948

Get Quote

For researchers, scientists, and professionals in drug development, the responsible disposal of

laboratory materials is a cornerstone of safety and environmental stewardship. This guide

provides essential, step-by-step procedures for the proper disposal of Delisens™ peptide

solution, ensuring adherence to best practices in laboratory safety and chemical handling.

Delisens™ peptide solution is not classified as a hazardous substance according to its Safety

Data Sheet (SDS). However, proper disposal is still crucial to minimize environmental impact

and maintain a safe laboratory environment. The primary components of Delisens™ peptide

solution are Butylene Glycol, Water, Citric Acid, and Acetyl Hexapeptide-49. The presence of

citric acid suggests the solution may be acidic, a key factor in determining the correct disposal

method.

Summary of Key Disposal Parameters
A critical first step in the disposal of any chemical waste is to consult your institution's

Environmental Health and Safety (EHS) department, as local regulations and facility-specific

protocols are paramount. The following table summarizes the key parameters to consider for

the disposal of Delisens™ peptide solution.
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Parameter Guideline Citation

Hazard Classification Not classified as hazardous.

Primary Components
Butylene Glycol, Water, Citric

Acid, Acetyl Hexapeptide-49.

pH of Waste Solution
Must be measured. Disposal

pathway is pH-dependent.

Drain Disposal

Potentially permissible if pH is

between 6.0 and 9.0 and

allowed by local regulations.

Requires confirmation with

institutional EHS.

Solid Waste

Empty containers and

contaminated disposables

(e.g., gloves, absorbent pads)

can typically be disposed of in

regular solid waste, provided

they are free of liquid residue.

Bulk Liquid Waste

Should be collected for

appropriate disposal, which

may include neutralization

followed by drain disposal or

collection by a licensed waste

management service.

Experimental Protocol: Determining the Correct
Disposal Pathway
The following protocol outlines the necessary steps to ensure the safe and compliant disposal

of Delisens™ peptide solution waste.

1. Waste Segregation and Collection:
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Designate a specific, clearly labeled waste container for the collection of liquid Delisens™

waste.

Do not mix Delisens™ waste with other chemical waste streams unless explicitly approved

by your EHS department.

2. pH Measurement of the Waste Solution:

Before proceeding with disposal, it is mandatory to measure the pH of the collected

Delisens™ waste solution using a calibrated pH meter or pH indicator strips.

Record the pH value in your laboratory notebook.

3. Disposal Pathway Determination:

Based on the measured pH, follow the appropriate disposal path as detailed in the workflow

diagram below.

4. Neutralization (if required):

If the waste solution's pH is below 6.0, it must be neutralized before it can be considered for

drain disposal.

Slowly add a weak base (e.g., a dilute solution of sodium bicarbonate) to the stirring waste

solution.

Monitor the pH continuously until it is within the neutral range of 6.0 to 9.0.

Caution: Neutralization reactions can generate heat. Perform this step in a well-ventilated

area, such as a fume hood, and wear appropriate Personal Protective Equipment (PPE),

including safety glasses, a lab coat, and chemical-resistant gloves.

5. Final Disposal:

For Neutralized Liquid Waste (pH 6.0-9.0): If permitted by your institution, this may be

poured down the sanitary sewer drain with copious amounts of running water. Always

confirm this is an acceptable practice with your EHS department.
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For Acidic Liquid Waste (pH < 6.0) or if Drain Disposal is Not Permitted: Collect the waste in

a sealed, properly labeled container. Contact your institution's EHS department to arrange

for pickup and disposal by a licensed hazardous waste contractor.

For Solid Waste: Dispose of empty Delisens™ containers and any lightly contaminated

materials (e.g., wipes, gloves) in the regular solid waste stream. Ensure containers are fully

empty of any liquid.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Delisens™ peptide solution waste.
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Delisens™ Disposal Workflow

Collect Delisens™ Waste

Measure pH of Waste Solution

Is pH between 6.0 and 9.0?

Neutralize with a Weak Base to pH 6.0-9.0

No

Is Drain Disposal Permitted by EHS?

Yes

Dispose Down Drain with Copious Water

Yes

Collect in Labeled Container for EHS Pickup

No

Disposal Complete

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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